Cas no 228262-99-5 (5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid)

5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid structure
228262-99-5 structure
Product Name:5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid
CAS No:228262-99-5
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD09036411
CID:252598
PubChem ID:10097330
Update Time:2025-04-19

5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1-(phenylmethyl)-1H-Imidazole-4-carboxylic acid
    • 5-Amino-1-benzyl-1H-imidazole-4-carboxylic acid
    • 5-amino-1-benzylimidazole-4-carboxylic acid
    • AKOS BB-9603
    • 5-amino-1-benzyl-4-imidazolecarboxylic acid
    • AG-E-65781
    • CTK1A1319
    • KB-244439
    • MFCD09036411
    • FT-0703832
    • AKOS004121027
    • DTXSID90435529
    • SB35613
    • 5-AMINO-1-BENZYL-1H-IMIDAZOLE-4-CARBOXYLICACID
    • CS-0269963
    • EN300-145425
    • 228262-99-5
    • 5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid
    • MDL: MFCD09036411
    • Inchi: 1S/C11H11N3O2/c12-10-9(11(15)16)13-7-14(10)6-8-4-2-1-3-5-8/h1-5,7H,6,12H2,(H,15,16)
    • InChI Key: HBZUWMHXTXOATP-UHFFFAOYSA-N
    • SMILES: OC(C1=C(N)N(C=N1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 217.08523
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • Density: 1.362
  • Boiling Point: 499.7 °C at 760 mmHg
  • Flash Point: 256.009 °C
  • PSA: 81.14

5-Amino-1-benzyl-1H-imidazole-4-carboxylic Acid Pricemore >>

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